Cas no 117490-40-1 (Theobromine-D6)

Theobromine-D6 structure
Theobromine-D6 structure
Product Name:Theobromine-D6
CAS No:117490-40-1
MF:C7H8N4O2
MW:186.20099067688
CID:824345
Update Time:2025-10-28

Theobromine-D6 Chemical and Physical Properties

Names and Identifiers

    • Theobromine-D6
    • 3,7-Dimethylxanthine-d6
    • Diurobromine-d6
    • Santheose-d6
    • Teobromin-d6
    • Thesal-d6
    • NSC 5039-d6
    • SC 15090-d6
    • 3,7-Dimethylxanthine-[D6] (Theobromine)
    • 3,7-Dimethylxanthine-(dimethyl-d6)
    • Inchi: 1S/C7H8N4O2/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2/h3H,1-2H3,(H,9,12,13)/i1D3,2D3
    • InChI Key: YAPQBXQYLJRXSA-WFGJKAKNSA-N
    • SMILES: O=C1C2=C(N=CN2C([2H])([2H])[2H])N(C([2H])([2H])[2H])C(N1)=O

Computed Properties

  • Exact Mass: 186.10200

Experimental Properties

  • Melting Point: >300°C
  • PSA: 72.68000
  • LogP: -1.03970

Theobromine-D6 Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

Theobromine-D6 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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SHENG KE LU SI SHENG WU JI SHU
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Theobromine-D6 Production Method

Theobromine-D6 Related Literature

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